Cas no 1341785-65-6 (2-(cyclopropylamino)-4-(1H-1,2,4-triazol-1-yl)butanamide)

2-(Cyclopropylamino)-4-(1H-1,2,4-triazol-1-yl)butanamide is a synthetic organic compound featuring a cyclopropylamine and 1,2,4-triazole moiety linked to a butanamide backbone. Its unique structure confers potential biological activity, particularly in pharmaceutical and agrochemical applications. The cyclopropyl group enhances metabolic stability, while the triazole ring contributes to versatile binding interactions, making it a candidate for enzyme inhibition or receptor modulation. The amide functionality improves solubility and bioavailability. This compound is of interest in medicinal chemistry for its scaffold diversity, enabling further derivatization for targeted drug discovery. Its balanced physicochemical properties suggest utility in developing novel therapeutic agents or crop protection chemicals.
2-(cyclopropylamino)-4-(1H-1,2,4-triazol-1-yl)butanamide structure
1341785-65-6 structure
Product Name:2-(cyclopropylamino)-4-(1H-1,2,4-triazol-1-yl)butanamide
CAS No:1341785-65-6
MF:C9H15N5O
MW:209.248300790787
CID:6525779
PubChem ID:63041060
Update Time:2025-05-19

2-(cyclopropylamino)-4-(1H-1,2,4-triazol-1-yl)butanamide Chemical and Physical Properties

Names and Identifiers

    • 2-(cyclopropylamino)-4-(1H-1,2,4-triazol-1-yl)butanamide
    • EN300-1123728
    • AKOS012340575
    • 1341785-65-6
    • Inchi: 1S/C9H15N5O/c10-9(15)8(13-7-1-2-7)3-4-14-6-11-5-12-14/h5-8,13H,1-4H2,(H2,10,15)
    • InChI Key: MHMUITZPFVVOOP-UHFFFAOYSA-N
    • SMILES: O=C(C(CCN1C=NC=N1)NC1CC1)N

Computed Properties

  • Exact Mass: 209.12766012g/mol
  • Monoisotopic Mass: 209.12766012g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 6
  • Complexity: 231
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.6
  • Topological Polar Surface Area: 85.8Ų

2-(cyclopropylamino)-4-(1H-1,2,4-triazol-1-yl)butanamide Pricemore >>

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2-(cyclopropylamino)-4-(1H-1,2,4-triazol-1-yl)butanamide Related Literature

Additional information on 2-(cyclopropylamino)-4-(1H-1,2,4-triazol-1-yl)butanamide

Comprehensive Overview of 2-(cyclopropylamino)-4-(1H-1,2,4-triazol-1-yl)butanamide (CAS No. 1341785-65-6)

2-(cyclopropylamino)-4-(1H-1,2,4-triazol-1-yl)butanamide, with the CAS number 1341785-65-6, is a specialized chemical compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining a cyclopropylamino group and a 1H-1,2,4-triazol-1-yl moiety, making it a versatile intermediate for various applications. Researchers and industry professionals frequently search for this compound due to its potential in drug discovery and crop protection formulations.

The molecular formula of 2-(cyclopropylamino)-4-(1H-1,2,4-triazol-1-yl)butanamide is C9H15N5O, with a molecular weight of 209.25 g/mol. Its structural complexity allows it to interact with biological targets, particularly enzymes and receptors involved in disease pathways. The presence of the 1,2,4-triazole ring is notable, as this heterocycle is often associated with antimicrobial, antifungal, and anti-inflammatory properties. Such characteristics make this compound a hot topic in discussions about next-generation therapeutics and sustainable agriculture solutions.

In pharmaceutical research, 2-(cyclopropylamino)-4-(1H-1,2,4-triazol-1-yl)butanamide is explored for its potential as a kinase inhibitor or modulator of cellular signaling pathways. Kinase inhibitors are a major focus in oncology and autoimmune disease treatments, aligning with current trends in personalized medicine. Additionally, the cyclopropylamino group may enhance the compound's metabolic stability, a critical factor in drug development. These attributes explain why searches for "kinase inhibitor intermediates" or "triazole-based drug candidates" often lead to this compound.

The agrochemical industry also shows interest in 2-(cyclopropylamino)-4-(1H-1,2,4-triazol-1-yl)butanamide, particularly for developing novel fungicides or plant growth regulators. With increasing global demand for food security and sustainable farming practices, compounds like this are investigated for their efficacy against resistant plant pathogens. The 1,2,4-triazole moiety is known to disrupt fungal cell membranes, making it a valuable component in crop protection strategies. This relevance to modern agriculture ensures frequent mentions in searches related to "green chemistry in agrochemicals" or "triazole fungicide alternatives."

From a synthetic chemistry perspective, the preparation of 2-(cyclopropylamino)-4-(1H-1,2,4-triazol-1-yl)butanamide involves multi-step organic reactions, often starting from readily available precursors like cyclopropylamine and 1H-1,2,4-triazole. Optimizing these synthetic routes is a common topic in academic and industrial research, as efficient production methods are crucial for scaling up applications. Researchers frequently inquire about "high-yield synthesis of triazole derivatives" or "cyclopropylamine-based intermediates," highlighting the compound's technical significance.

Market dynamics for 2-(cyclopropylamino)-4-(1H-1,2,4-triazol-1-yl)butanamide reflect broader trends in fine chemicals and specialty intermediates. The growing emphasis on precision medicine and eco-friendly agrochemicals drives demand for such niche compounds. Suppliers and manufacturers often highlight its purity, stability, and custom synthesis options to meet diverse research needs. This aligns with frequent search queries like "CAS 1341785-65-6 suppliers" or "custom synthesis of triazole amides."

In summary, 2-(cyclopropylamino)-4-(1H-1,2,4-triazol-1-yl)butanamide (CAS No. 1341785-65-6) represents a compelling case study in interdisciplinary chemistry. Its dual relevance to pharmaceuticals and agrochemicals, combined with its structurally intriguing features, ensures ongoing interest from researchers and industry stakeholders. By addressing key search trends and emphasizing its scientific and practical applications, this overview underscores the compound's value in contemporary chemical innovation.

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